Cas no 2229623-81-6 (tert-butyl N-3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propylcarbamate
• CAS No: 2229623-81-6
• MF: C₁₅H₂₈N₄O₂
• MW: 296.408423423767
• CID: 6150925
• PubChem ID: 165711589
• Update Time: 2025-05-17

tert-butyl N-3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propylcarbamate
• tert-butyl N-[3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propyl]carbamate
• 2229623-81-6
• EN300-1886776

• Inchi： 1S/C15H28N4O2/c1-10-12(11(2)19(7)18-10)15(6,8-16)9-17-13(20)21-14(3,4)5/h8-9,16H2,1-7H3,(H,17,20)
• InChI Key： JXJUCZAUBMTWIQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1C(C)=NN(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.22122615g/mol
• Monoisotopic Mass: 296.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propylcarbamate

tert-butyl N-(3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propyl)carbamate

tert-butyl N-(3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propyl)carbamate, also known by its CAS number 2229623816, is a complex organic compound with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a tert-butyl group, an amino substituent, and a trimethylpyrazole moiety, making it a versatile building block for further chemical modifications.

The molecular structure of tert-butyl N-(3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propyl)carbamate is notable for its combination of functional groups, including the carbamate group, which is known for its reactivity and ability to form bonds with amines. The presence of the trimethylpyrazole ring introduces additional electronic and steric effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of new drug candidates.

In terms of synthesis, tert-butyl N-(3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propyl)carbamate can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield, demonstrating the feasibility of this approach for large-scale production.

The application of tert-butyl N-(3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yL)propyl)carbamate extends beyond its role as an intermediate in organic synthesis. It has been investigated as a potential agrochemical agent due to its ability to modulate plant growth and stress responses. Recent studies have shown that this compound can enhance drought tolerance in crops by regulating abiotic stress-related genes, offering a promising avenue for sustainable agriculture.

In the pharmaceutical industry, tert-butyl N-(3-amino_etc.) has been explored as a component in drug delivery systems. Its ability to form stable complexes with various bioactive agents makes it an attractive candidate for targeted drug delivery applications. Additionally, ongoing research is focused on evaluating its potential as an anti-inflammatory agent, with preliminary results indicating significant activity against inflammatory pathways.

The versatility of tert-butyl N-(3-amino_etc.) is further underscored by its use in materials science applications. For instance, it has been employed as a precursor in the synthesis of novel polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop high-performance materials suitable for use in extreme environmental conditions.

In conclusion, tert-butyl N-(3-amino_etc.), CAS number 2229623816, represents a valuable compound with multifaceted applications across various industries. Its unique structure and reactivity make it an essential tool in modern organic synthesis and material development. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.